Meticrane
Overview
Description
Meticrane is a diuretic medication . It has been marketed in Japan under the trade name Arresten and is used to lower blood pressure .
Molecular Structure Analysis
Meticrane has a molecular formula of C10H13NO4S2 and a molecular weight of 275.34 . A molecular docking analysis found considerable binding affinity scores of Meticrane against PD-L1, TIM-3, CD73, and HDACs .
Scientific Research Applications
Meticrane, a non-oncology drug primarily used as a thiazide diuretic for treating essential hypertension, has been found to have anti-cancer abilities .
Application Summary
In a study conducted by the Department of Integrated Oncology at the University Hospital Bonn, Germany, Meticrane was found to improve the therapeutic efficacy of anti-CTLA4 in mice with AB1 HA tumors . The researchers tested the anti-cancer potential of Meticrane in hematological malignancies (leukemia and multiple myeloma) and liver cancer cell lines .
Methods of Application
The researchers conducted a genome-wide transcriptional analysis to observe the changes in gene expression associated with non-cancer pathways following Meticrane treatment . They also performed molecular docking analysis to determine the binding affinity scores of Meticrane against PD-L1, TIM-3, CD73, and HDACs .
Results and Outcomes
The results showed that Meticrane induced alterations in cell viability and proliferation in leukemia cells (Jurkat and K562 cells) and liver cancer (SK-hep-1), but no evidence of apoptosis was detectable . Meticrane also showed additive/synergistic effects with epigenetic inhibitors (DNMT1/5AC, HDACs/CUDC-101 and HDAC6/ACY1215) . The differentially expressed genes showed a favorable correlation with survival-related genes in the cancer genome .
Safety And Hazards
properties
IUPAC Name |
6-methyl-1,1-dioxo-3,4-dihydro-2H-thiochromene-7-sulfonamide |
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InChI |
InChI=1S/C10H13NO4S2/c1-7-5-8-3-2-4-16(12,13)10(8)6-9(7)17(11,14)15/h5-6H,2-4H2,1H3,(H2,11,14,15) |
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InChI Key |
FNQQBFNIYODEMB-UHFFFAOYSA-N |
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Canonical SMILES |
CC1=CC2=C(C=C1S(=O)(=O)N)S(=O)(=O)CCC2 |
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Molecular Formula |
C10H13NO4S2 |
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DSSTOX Substance ID |
DTXSID9045346 |
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| Record name | Meticrane | |
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Molecular Weight |
275.3 g/mol |
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Product Name |
Meticrane | |
CAS RN |
1084-65-7 |
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| Record name | Arresten | |
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| Record name | METICRANE | |
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